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Compound of Interest

Compound Name: RC-3095

Cat. No.: B15569803 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling investigational compounds like RC-3095. This document

provides essential, immediate safety and logistical information, including operational and

disposal plans, to facilitate the safe handling of RC-3095.

RC-3095 is a selective bombesin/gastrin-releasing peptide receptor (GRPR) antagonist used in

research settings.[1] Adherence to proper safety protocols is crucial to minimize exposure risks

and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is necessary when working with RC-3095.

The following table summarizes the recommended PPE.
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Protection Type Recommended Equipment Specifications

Eye Protection Splash goggles
Should be worn at all times to

protect against splashes.

Hand Protection Gloves
Chemical-resistant gloves are

required.

Body Protection Full suit
A full laboratory suit should be

worn to prevent skin contact.

Respiratory Protection Dust respirator

A dust respirator is necessary

to avoid inhalation of the

product, especially when

handling the powder form. A

self-contained breathing

apparatus may be required for

large spills or in poorly

ventilated areas.[2]

Foot Protection Boots

Protective boots are

recommended to be worn in

the handling area.

Emergency First Aid Procedures
In the event of exposure to RC-3095, immediate and appropriate first aid is critical. The

following table outlines the initial response for different types of exposure.
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, provide artificial respiration.[2]

Skin Contact
Remove contaminated clothing and wash the

affected area with soap and plenty of water.[2]

Eye Contact

Immediately flush eyes with water as a

precaution. Remove any contact lenses if

present and easy to do so.[2]

Ingestion
Rinse the mouth with water. Never give anything

by mouth to an unconscious person.[2]

Note: Always seek medical attention after any exposure.

Handling and Storage Protocols
Proper handling and storage are essential to maintain the integrity of RC-3095 and the safety

of laboratory personnel.

Handling:

Keep the compound away from heat and sources of ignition.[2]

Avoid breathing dust.[2]

Use in a well-ventilated area or with local exhaust ventilation.[2]

Wash hands thoroughly after handling and before eating, smoking, or using the lavatory.[2]

Storage:

Keep the container tightly closed.[2]

Store at a temperature at or below 5°C (41°F).[2]

Spill and Disposal Procedures
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In the event of a spill, prompt and safe cleanup is necessary to prevent contamination and

exposure.

Spill Response:

Small Spills: Use appropriate tools to carefully place the spilled material into a designated

waste disposal container.[2]

Large Spills: Use a shovel to transfer the spilled material into a convenient waste disposal

container.[2]

Ensure adequate ventilation and wear the appropriate PPE during cleanup.

Disposal:

Dispose of waste material in a designated and convenient waste disposal container.

Follow all local, state, and federal regulations for chemical waste disposal.

Visualized Workflows
To further clarify the procedural steps for handling RC-3095, the following diagrams illustrate

the standard operating procedures and emergency response actions.

Preparation Handling Cleanup & Disposal

Don Appropriate PPE Prepare Well-Ventilated Workspace Weigh RC-3095Proceed to Handling Dissolve in Solvent Decontaminate Work AreaComplete Experiment Dispose of Waste Doff PPE

Click to download full resolution via product page

Standard workflow for handling RC-3095.
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Immediate Response Spill Cleanup

Spill or Exposure Occurs

Evacuate Immediate Area
(if necessary) Don Appropriate PPE for Cleanup

Notify Lab Supervisor

Administer First Aid
(as per protocol)

medical

Seek Medical Attention

Contain the Spill

Collect Spill Material

Dispose of in Designated Container

report

Complete Incident Report

Click to download full resolution via product page

Emergency response for an RC-3095 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569803#personal-protective-equipment-for-
handling-rc-3095]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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